1-(4-Iodo-2-methylphenyl)-4-methylpiperazine

• Molecular Formula: C12H17IN2
• Molecular Weight: 316.18 g/mol
• IUPAC Name: 1-(4-iodo-2-methylphenyl)-4-methylpiperazine
• InChI: InChI=1S/C12H17IN2/c1-10-9-11(13)3-4-12(10)15-7-5-14(2)6-8-15/h3-4,9H,5-8H2,1-2H3
• InChI Key: HEFNBSPKSURLMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)I)N2CCN(CC2)C

Description

1-(4-Iodo-2-methylphenyl)-4-methylpiperazine is a useful research compound. Its molecular formula is C12H17IN2 and its molecular weight is 316.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of bis(pyridine)iodonium tetrafluoroborate (2.15 g, 5.78 mmol) and DCM (50 mL) at rt was added 1-methyl-4-o-tolylpiperazine (1.00 g, 5.26 mmol). A solution of trifluoromethanesulfonic acid (1 mL, 11 mmol) in DCM (25 mL) was added over about 3 min at rt. The mixture was then treated with saturated aqueous Na2S2O3 (30 mL), extracted with DCM (2×50 mL), washed with brine, dried over Na2SO4, filtered and concentrated in vacuo. The residue was purified by silica gel column chromatography (EtOAc/petroleum ether: 20%-100%) to give 1-(4-iodo-2-methylphenyl)-4-methylpiperazine, (0.40 g, 24%).